Cas no 150075-19-7 (1,4-Butanediol, 1-(4-methoxy-2,6-dimethylphenyl)-)

1,4-Butanediol, 1-(4-methoxy-2,6-dimethylphenyl)- structure
150075-19-7 structure
Product Name:1,4-Butanediol, 1-(4-methoxy-2,6-dimethylphenyl)-
CAS No:150075-19-7
MF:C13H20O3
MW:224.296104431152
CID:1321694
Update Time:2024-08-18

1,4-Butanediol, 1-(4-methoxy-2,6-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Butanediol, 1-(4-methoxy-2,6-dimethylphenyl)-
    • Inchi: 1S/C13H20O3/c1-9-7-11(16-3)8-10(2)13(9)12(15)5-4-6-14/h7-8,12,14-15H,4-6H2,1-3H3
    • InChI Key: UPOPGQOGOLTVJU-UHFFFAOYSA-N
    • SMILES: C(C1=C(C)C=C(OC)C=C1C)(O)CCCO

Computed Properties

  • Exact Mass: 224.1413

Experimental Properties

  • Density: 1.080±0.06 g/cm3(Predicted)
  • Boiling Point: 391.6±42.0 °C(Predicted)
  • PSA: 49.69
  • pka: 14.30±0.20(Predicted)
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